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Compound of Interest

Compound Name: N-Cyanoacetylurethane

Cat. No.: B033127

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and an
overview of the experimental applications of N-Cyanoacetylurethane (CAS No. 6629-04-5).

This document is intended for professionals in research and development who work with this
compound.

Chemical and Physical Properties

N-Cyanoacetylurethane, also known as ethyl N-(2-cyanoacetyl)carbamate, is a heterocyclic
compound with the molecular formula CsHsN20s.[1] It is recognized for its utility as an
intermediate in organic synthesis, particularly in the development of pharmaceuticals and
agrochemicals.[2][3]
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Property Value Reference
Molecular Weight 156.14 g/mol [4]
White to cream or pale yellow
Appearance _ [3]
solid/flakes/powder
Melting Point 167-169 °C (literature) [5]
Ethyl (2-
cyanoacetyl)carbamate,
Synonyms Cyanoacetylurethane, Ethyl [6]

cyanoacetylcarbamate, N-

Carbethoxy-2-cyanoacetamide

Safety and Hazard Information

N-Cyanoacetylurethane is classified as harmful and an irritant. Proper handling and personal

protective equipment are crucial to ensure laboratory safety.

GHS Hazard Classification

The Globally Harmonized System (GHS) classification for N-Cyanoacetylurethane indicates

several hazards upon exposure.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation 2A

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation
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Data sourced from multiple safety data sheets.[6][7][8]

Precautionary Statements

Adherence to the following precautionary statements is mandatory when handling N-
Cyanoacetylurethane.
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Code Precautionary Statement
Prevention
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
Do not eat, drink or smoke when using this
P270
product.
pP271 Use only outdoors or in a well-ventilated area.
280 Wear protective gloves/protective clothing/eye
protection/face protection.
Response
IF SWALLOWED: Call a POISON CENTER or
P301 + P312 L
doctor/physician if you feel unwell.
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.
IF INHALED: Remove person to fresh air and
P304 + P340 keep at rest in a position comfortable for

breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Storage

Store in a well-ventilated place. Keep container
P403 + P233 _

tightly closed.
P405 Store locked up.
Disposal

Dispose of contents/container to an approved
P501

waste disposal plant.
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Data sourced from multiple safety data sheets.[8][9][10]

Handling and Storage Precautions

Proper handling and storage procedures are essential to minimize risk and maintain the
integrity of N-Cyanoacetylurethane.

Personal Protective Equipment (PPE)

A comprehensive set of personal protective equipment should be worn at all times when
handling this compound.

PPE Type Specification

Eye/Face Protection Chemical safety glasses or goggles.

Appropriate protective gloves and clothing to

Skin Protection _
prevent skin exposure.

) ) Use breathing protection, especially where high
Respiratory Protection ,
concentrations or dust are present.

Data sourced from a safety data sheet.[3]

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of N-
Cyanoacetylurethane in a laboratory setting.
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X Combine:
Preparation - 2-cyanoacetic acid
- Ethyl aminoformate
Work in a well-ventilated area - Toluene
(e.g., chemical fume hood)
nsure safety
Slowly add:
- Phosphorus oxychloride
Don appropriate PPE: - DMF
- Safety glasses/goggles
- Protective gloves
- Lab coat
Proceed to handling Heat at 70°C for 2 hours
Han vﬂing
Weigh the required amount
of N-Cyanoacetylurethane
l Cool the reaction mixture
Dissolve in a suitable solvent
(if applicable)
l Quench with water

Perform the experimental procedure

Filter by suction

fter experiment

Cleanup and Storage

Decontaminate work surfaces Wash with ethyl ether

l

Dispose of waste in a
sealed, labeled container

l

Store remaining compound in a
tightly sealed container in a
cool, dry, well-ventilated area

Dry the solid product

N-Cyanoacetylurethane
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Multi-step Synthesis

Leads to Synthesis of ] e
Cathepsin K Inhibitors Cathepsin K Inhibitor
— >
N-Cyanoacetylurethane
(Precursor) I 1
Synthesis of o
PICK1 Inhibitors FICKEinhibitor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b033127#n-cyanoacetylurethane-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b033127#n-cyanoacetylurethane-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b033127#n-cyanoacetylurethane-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b033127?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

